Cas no 56058-94-7 (Diazene, (3-methoxyphenyl)phenyl-, (1E)-)

Diazene, (3-methoxyphenyl)phenyl-, (1E)- structure
56058-94-7 structure
Product Name:Diazene, (3-methoxyphenyl)phenyl-, (1E)-
CAS No:56058-94-7
MF:C13H12N2O
MW:212.247182846069
CID:349939
PubChem ID:15833105
Update Time:2025-04-19

Diazene, (3-methoxyphenyl)phenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, (3-methoxyphenyl)phenyl-, (1E)-
    • (3-methoxyphenyl)-phenyldiazene
    • SCHEMBL1405162
    • (E)-1-(3-Methoxyphenyl)-2-phenyldiazene
    • DTXSID70578721
    • 56058-94-7
    • 3-Methoxyazobenzol
    • Inchi: 1S/C13H12N2O/c1-16-13-9-5-8-12(10-13)15-14-11-6-3-2-4-7-11/h2-10H,1H3/b15-14+
    • InChI Key: NLMRETTUBWEWAY-CCEZHUSRSA-N
    • SMILES: O(C)C1C=CC=C(C=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • PSA: 33.95
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